![molecular formula C8H5BrN2OS B5709736 3-(5-bromo-2-thienyl)-2-cyanoacrylamide](/img/structure/B5709736.png)
3-(5-bromo-2-thienyl)-2-cyanoacrylamide
Overview
Description
3-(5-bromo-2-thienyl)-2-cyanoacrylamide, also known as BTCA, is a synthetic compound that has gained attention in scientific research due to its potential as a useful tool in various biochemical and physiological studies. BTCA is a derivative of cyanoacrylate, which is a type of adhesive commonly used in medical and industrial applications. In
Scientific Research Applications
Chemical Shift Modeling
3-(5-bromo-2-thienyl)-2-cyanoacrylamide is related to 3-aryl-2-cyanoacrylamides, which have been studied for their chemical shift properties in nuclear magnetic resonance (NMR) spectroscopy. A study conducted by Bhattacharyya et al. (1985) on 3-phenyl- and 3-thienyl-2-cyanoacrylamides utilized multiple linear regression analysis to examine 13C Substituent chemical shifts (SCS). This research found that a combination of polarization and resonance mechanisms accounts satisfactorily for substituent effects at all side-chain sites (Bhattacharyya, De, Chakravarty, Brunskill, & Ewing, 1985).
Synthesis and Antibacterial Activity
The synthesis of related compounds has been explored for their potential antibacterial activities. Kimura, Yabuuchi, and Hisaki (1962) synthesized 3-(5-nitro-2-thienyl) acrylic acid derivatives, including compounds related to this compound, and tested their antibacterial activity in vitro (Kimura, Yabuuchi, & Hisaki, 1962).
Liquid Crystalline Materials
Studies on liquid crystalline materials have also included compounds similar to this compound. Miyake, Kusabayashi, and Takenaka (1984) prepared cyanothiophene and cyanofuran compounds, closely related to the molecule , and discovered that these compounds give rise to a nematic phase in certain conditions (Miyake, Kusabayashi, & Takenaka, 1984).
Regio- and Stereoselective Synthesis
The area of regio- and stereoselective synthesis has utilized derivatives of this compound. For example, Burgaz et al. (2007) studied the oxidative cyclization of 3-oxopropanenitriles with unsaturated amides, including 3-(2-thienyl)acrylamide, to synthesize cyano-furan-carboxamides (Burgaz, Yılmaz, Pekel, & Öktemer, 2007).
Palladium-Catalyzed Reactions
Palladium-catalyzed reactions involving related compounds have been explored. Liang, Gloudeman, and Wnuk (2014) researched the palladium-catalyzed direct arylation of 5-halouracils and uracil nucleosides with heteroarenes, including 2-thienyl derivatives (Liang, Gloudeman, & Wnuk, 2014).
properties
IUPAC Name |
(E)-3-(5-bromothiophen-2-yl)-2-cyanoprop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2OS/c9-7-2-1-6(13-7)3-5(4-10)8(11)12/h1-3H,(H2,11,12)/b5-3+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKJHCHZYOGNDGZ-HWKANZROSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)C=C(C#N)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(SC(=C1)Br)/C=C(\C#N)/C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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